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Cat. No.: B1580942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the spectrophotometric determination of

cadmium (Cd²⁺) using CADION 2B. While specific quantitative performance data for CADION
2B in cadmium detection is not readily available in the reviewed literature, this application note

is based on established methods for the closely related reagent, Cadion, and provides a

comprehensive protocol that can be adapted for use with CADION 2B.

Introduction
CADION 2B, with the chemical name 1-(4-Nitro-1-naphthalenyl)-3-[4-(phenylazo)phenyl]-1-

triazene, is a chromogenic agent. Such reagents form colored complexes with metal ions, and

the intensity of the color, measured by spectrophotometry, is proportional to the concentration

of the metal ion. This principle allows for the quantitative determination of trace amounts of

metals like cadmium. The use of surfactants, such as Triton X-100, can enhance the sensitivity

and stability of the metal-reagent complex in aqueous solutions.[1]

Quantitative Data
The following table summarizes the typical analytical parameters for the spectrophotometric

determination of cadmium using Cadion-class reagents. These values can serve as a

benchmark for method development and validation with CADION 2B.
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Parameter Value Notes

Limit of Detection (LOD) 0.02 ppb (20 ppt)

Based on an enzymatic

method with horseradish

peroxidase inhibition.[2] Other

spectrophotometric methods

report LODs in the low ppb

range.

Limit of Quantification (LOQ) 0.025 mg/L (25 ppb)

Inferred from the lower end of

the measuring range of a

commercial test kit using a

Cadion derivative.[3]

Linear Range
0 - 8 µg of Cd in 25 ml of

solution

For a spectrophotometric

method using Cadion and

Triton X-100.[1]

Molar Absorptivity (ε)
1.19 x 10⁵ L·mol⁻¹·cm⁻¹ at 480

nm

For the Cadion-cadmium

complex in the presence of

Triton X-100.[1]

Wavelength of Max.

Absorbance (λmax)
~480 nm

For the Cadion-cadmium

complex.[1]

Experimental Protocols
This section details the necessary steps for the spectrophotometric determination of cadmium

using a CADION 2B reagent.

Reagents and Solutions
Cadmium (Cd²⁺) Stock Solution (1000 mg/L): Dissolve 1.000 g of pure cadmium metal in a

minimal amount of concentrated nitric acid (HNO₃). Heat gently to aid dissolution. After

cooling, quantitatively transfer the solution to a 1000 mL volumetric flask and dilute to the

mark with deionized water.

Cadmium (Cd²⁺) Working Standard Solutions: Prepare a series of working standards by

appropriate dilution of the stock solution with deionized water.
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CADION 2B Reagent Solution: Prepare a solution of CADION 2B in a suitable organic

solvent like ethanol or dimethylformamide (DMF). The exact concentration should be

optimized, but a starting point of 0.05% (w/v) is recommended.

Surfactant Solution (Triton X-100, 2% v/v): Dissolve 2 mL of Triton X-100 in 98 mL of

deionized water.

Buffer Solution (pH 9.5): Prepare a buffer solution to maintain the optimal pH for the complex

formation. An ammonium chloride/ammonia buffer is suitable.

Masking Agent Solution: To eliminate interference from other metal ions, a masking solution

can be prepared. A mixture of reagents like triethanolamine, iminodiacetate, and citrate can

be effective.[4]

Instrumentation
Spectrophotometer: A UV-Visible spectrophotometer capable of measuring absorbance at

the wavelength of maximum absorbance of the cadmium-CADION 2B complex.

pH Meter: For adjusting the pH of the solutions.

Volumetric Glassware: Calibrated flasks, pipettes, and burettes for accurate preparation of

solutions.

Experimental Procedure
Sample Preparation: For water samples, acidification with nitric acid may be necessary for

preservation. For solid samples, a suitable digestion procedure is required to bring the

cadmium into solution.

Color Development:

Pipette an aliquot of the sample or standard solution into a 25 mL volumetric flask.

Add the masking agent solution (if required) and mix well.

Add the CADION 2B reagent solution and the Triton X-100 solution.
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Adjust the pH to the optimal range (e.g., 9.5) using the buffer solution.

Dilute to the mark with deionized water and mix thoroughly.

Spectrophotometric Measurement:

Allow the color to stabilize for the recommended time.

Measure the absorbance of the solution against a reagent blank at the wavelength of

maximum absorbance (λmax). The reagent blank should contain all the reagents except

the cadmium standard or sample.

Calibration Curve:

Prepare a series of cadmium standard solutions of known concentrations.

Follow the color development and measurement procedure for each standard.

Plot a graph of absorbance versus cadmium concentration.

Quantification of Cadmium in the Sample:

Measure the absorbance of the sample solution.

Determine the concentration of cadmium in the sample by interpolating from the

calibration curve.

Visualizations
Chemical Reaction Pathway
The reaction between cadmium ions and CADION 2B involves the formation of a coordination

complex. The triazene group in the CADION 2B molecule acts as a ligand, donating electrons

to the cadmium ion to form a stable, colored chelate.
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Caption: Reaction of Cadmium with CADION 2B.

Experimental Workflow
The following diagram illustrates the key steps in the spectrophotometric determination of

cadmium using CADION 2B.
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Caption: Workflow for Cadmium Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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